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Abstract
SGI-7079 is a potent and selective, ATP-competitive small molecule inhibitor of the Axl receptor

tyrosine kinase. Axl is a member of the TAM (Tyro3, Axl, Mer) family of receptors and its

overexpression and activation are implicated in tumor proliferation, survival, migration, and

invasion, as well as in the development of therapeutic resistance. SGI-7079 effectively blocks

the signaling cascade initiated by the binding of its ligand, Gas6, to Axl, leading to the inhibition

of downstream pathways, including the NF-κB pathway, and subsequent reduction in the

expression of target genes like matrix metalloproteinase-9 (MMP-9). These application notes

provide detailed protocols for in vitro studies using SGI-7079 to assess its anti-cancer effects.

Data Presentation
SGI-7079 In Vitro Efficacy

Cell Line
Cancer
Type

Assay IC50 (µM)
Incubation
Time (h)

Reference

SUM149

Inflammatory

Breast

Cancer

Cell Viability 0.43 72 [1][2]

KPL-4
Breast

Cancer
Cell Viability 0.16 72 [1][2]
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Note: The inhibitory activity of SGI-7079 can vary depending on the cell line and experimental

conditions. Researchers are encouraged to perform dose-response studies to determine the

optimal concentration for their specific model.

Signaling Pathway
SGI-7079 exerts its effects by inhibiting the autophosphorylation of the Axl receptor upon Gas6

binding. This blockade prevents the activation of downstream signaling pathways critical for

cancer cell survival and metastasis. One of the key pathways inhibited is the NF-κB pathway,

which leads to a decrease in the transcription of genes like MMP-9, an enzyme involved in

extracellular matrix degradation and cell invasion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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